Cas no 1804894-50-5 (Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate
• CAS No: 1804894-50-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4951527
• Update Time: 2025-08-03

Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2/c1-6-3-8(10(16)17-2)9(11(12,13)14)4-7(6)5-15/h3-4H,1-2H3
• InChI Key： GRRUBWMNOCBCFD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate (CAS No. 1804894-50-5)

Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate (CAS No. 1804894-50-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with electron-withdrawing substituents, enables diverse applications in drug discovery and fine chemical synthesis.

The growing interest in trifluoromethylated compounds like Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and biologically active agents, particularly in the development of treatments for inflammatory diseases and oncology targets. The compound's cyano group further enhances its reactivity, making it a versatile precursor for heterocyclic synthesis.

In agrochemical applications, Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate serves as a key intermediate for designing novel pesticides and herbicides. The trifluoromethyl group is known to improve the lipophilicity and membrane permeability of agrochemicals, leading to more effective formulations. Recent studies highlight its role in developing environmentally friendly crop protection solutions, aligning with the global push for sustainable agriculture.

From a synthetic perspective, the compound's ester functionality allows for straightforward derivatization, enabling chemists to access a wide range of functionalized aromatic systems. This adaptability has made it a popular choice for high-throughput screening libraries and structure-activity relationship (SAR) studies. Its compatibility with modern cross-coupling reactions and catalytic transformations further underscores its utility in contemporary organic synthesis.

The analytical characterization of Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are essential for research and industrial applications. Recent advancements in process chemistry have also focused on optimizing its synthesis to improve yield and reduce environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles.

As the demand for fluorinated building blocks continues to rise, Methyl 4-cyano-5-methyl-2-(trifluoromethyl)benzoate stands out as a compound of significant interest. Its combination of electron-deficient aromatic properties and structural modularity positions it as a valuable tool for addressing challenges in drug discovery and material science. Future research directions may explore its potential in covalent inhibitor design and polymeric materials, further expanding its applications across multiple scientific disciplines.